Cas no 1343135-91-0 (2-(3-Amino-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(3-Amino-1H-pyrazol-1-yl)butanamide
• CAS No: 1343135-91-0
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5697486
• PubChem ID: 62899856
• Update Time: 2025-06-12

2-(3-Amino-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS012196276
• EN300-1107268
• 2-(3-amino-1H-pyrazol-1-yl)butanamide
• CS-0296189
• 1343135-91-0
• 1H-Pyrazole-1-acetamide, 3-amino-α-ethyl-
• 2-(3-Amino-1H-pyrazol-1-yl)butanamide

• Inchi： 1S/C7H12N4O/c1-2-5(7(9)12)11-4-3-6(8)10-11/h3-5H,2H2,1H3,(H2,8,10)(H2,9,12)
• InChI Key： VNEIRYHANGBVHP-UHFFFAOYSA-N
• SMILES： O=C(C(CC)N1C=CC(N)=N1)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 409.3±25.0 °C(Predicted)
• pka: 15?+-.0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 2-(3-Amino-1H-pyrazol-1-yl)butanamide

Introduction to 2-(3-Amino-1H-pyrazol-1-yl)butanamide (CAS No. 1343135-91-0)

2-(3-Amino-1H-pyrazol-1-yl)butanamide (CAS No. 1343135-91-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as APBA (Amino Pyrazole Butanamide), is characterized by its unique molecular structure, which includes a pyrazole ring and an amide functional group. The combination of these structural elements endows APBA with a range of biological activities, making it a promising candidate for the development of novel therapeutic agents.

The molecular formula of 2-(3-Amino-1H-pyrazol-1-yl)butanamide is C₈H₁₂N₄O, and its molecular weight is approximately 176.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an amino pyrazole derivative with a butyric acid derivative. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Recent studies have highlighted the potential of 2-(3-Amino-1H-pyrazol-1-yl)butanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that APBA exhibits neuroprotective properties by modulating the activity of key enzymes involved in neurotransmitter metabolism and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that APBA can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters like dopamine and serotonin.

In addition to its neuroprotective effects, 2-(3-Amino-1H-pyrazol-1-yl)butanamide has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have shown that APBA can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that APBA may have potential as an anti-inflammatory agent, particularly in conditions where chronic inflammation plays a significant role.

The pharmacokinetic properties of 2-(3-Amino-1H-pyrazol-1-yl)butanamide have also been studied to evaluate its suitability for therapeutic use. Research indicates that APBA has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound has been shown to exhibit low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 2-(3-Amino-1H-pyrazol-1-yl)butanamide in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and no significant adverse effects. These findings have paved the way for more advanced clinical trials to further validate the therapeutic potential of APBA.

In conclusion, 2-(3-Amino-1H-pyrazol-1-yl)butanamide (CAS No. 1343135-91-0) is a promising compound with a wide range of potential applications in medicine. Its unique molecular structure and diverse biological activities make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate the full therapeutic potential of this compound, potentially leading to new treatments for various diseases.